4-amino-N,3-dimethylbutanamide hydrochloride

• Molecular Formula: C6H15ClN2O
• Molecular Weight: 166.65 g/mol
• IUPAC Name: 4-amino-N,3-dimethylbutanamide;hydrochloride
• InChI: InChI=1S/C6H14N2O.ClH/c1-5(4-7)3-6(9)8-2;/h5H,3-4,7H2,1-2H3,(H,8,9);1H
• InChI Key: NOQALBRHVNDOIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC)CN.Cl

Description

4-Amino-N,3-dimethylbutanamide hydrochloride is a synthetic organic compound characterized by a butanamide backbone with a 4-amino group, a methyl substituent at position 3, and an N-methylated amide. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-amino-N,3-dimethylbutanamide hydrochloride typically involves the reaction of 4-amino-N,3-dimethylbutanamide with hydrochloric acid. The reaction conditions often include maintaining a controlled temperature and pH to ensure the formation of the hydrochloride salt .

Industrial Production Methods

In industrial settings, the production of 4-amino-N,3-dimethylbutanamide hydrochloride may involve large-scale synthesis using automated reactors. The process includes the precise addition of reagents, temperature control, and purification steps to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-amino-N,3-dimethylbutanamide hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Sodium borohydride in methanol.

Substitution: Halogens in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction may yield amines .

Scientific Research Applications

4-amino-N,3-dimethylbutanamide hydrochloride is utilized in various scientific research applications, including:

Chemistry: As a building block in organic synthesis.

Biology: In the study of biochemical pathways and enzyme interactions.

Medicine: In the development of pharmaceutical drugs.

Industry: As an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 4-amino-N,3-dimethylbutanamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical reactions and cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers

• (S)-2-Amino-3,3-dimethylbutanamide Hydrochloride Structure: Amino group at position 2, 3,3-dimethyl substituents. Applications: Used in peptide synthesis due to its chiral center and amide functionality . Synthesis: Formed via HCl-mediated deprotection of tert-butyl carbamate intermediates . Physical Properties: Melting point 153–155°C .
• 2-Amino-N,3-dimethylbutanamide Hydrochloride Structure: Amino group at position 2, N-methyl and 3-methyl substituents. Safety: Requires handling precautions due to hygroscopicity and instability .

Functional Group Variants

• 4-(Dimethylamino)butanoic Acid Hydrochloride Structure: Butanoic acid backbone with a 4-dimethylamino group. Applications: Intermediate in organic synthesis; polar carboxyl group increases water solubility compared to amides . Physical Properties: Melting point 153–155°C, similar to amide analogs .
• Methyl (S)-3,3-Dimethyl-2-(methylamino)butanoate Hydrochloride Structure: Ester group instead of amide; methylamino substituent. Synthesis: HCl-mediated deprotection of tert-butyl carbamates .

Key Difference : Replacement of the amide with a carboxyl or ester group alters polarity and biological activity. Amides are more resistant to hydrolysis, enhancing stability in drug formulations.

Complex Derivatives

• (S)-2-Amino-N-benzyl-N,3-dimethylbutanamide Hydrochloride Structure: N-benzyl substituent adds lipophilicity. Applications: Potential CNS-targeting agent due to benzyl group .
• N-(4-Amino-2-methoxyphenyl)butanamide Hydrochloride Structure: Aromatic phenyl group with methoxy and amino substituents. Applications: Likely used in dye or pharmaceutical intermediate synthesis .

Key Difference : Bulky substituents (e.g., benzyl, phenyl) increase molecular weight and lipophilicity, impacting bioavailability and target binding.

Research Implications

• Pharmacological Potential: The 4-amino group’s position may enhance interactions with biological targets (e.g., enzymes or receptors) compared to 2-amino isomers.
• Structural Optimization : Substituting the N-methyl group with bulkier moieties (e.g., benzyl) could modulate blood-brain barrier penetration .

Data Table: Comparative Analysis

Compound Name	Core Structure	Substituents	Applications	Melting Point (°C)	Key Feature
4-Amino-N,3-dimethylbutanamide HCl	Butanamide	4-amino, N-Me, 3-Me	Research (potential)	Not reported	High polarity, amide stability
(S)-2-Amino-3,3-dimethylbutanamide HCl	Butanamide	2-amino, 3,3-diMe	Peptide synthesis	153–155	Chiral center
4-(Dimethylamino)butanoic Acid HCl	Butanoic acid	4-(Me₂N), COOH	Synthetic intermediate	153–155	High water solubility
(S)-2-Amino-N-benzyl-N,3-diMe butanamide HCl	Butanamide	2-amino, N-benzyl, 3-Me	CNS drug research	Not reported	Lipophilicity for BBB penetration

Biological Activity

4-Amino-N,3-dimethylbutanamide hydrochloride is a compound that has garnered attention for its potential biological activities. It is characterized by its unique structural features, which include an amino group and a dimethylbutanamide moiety. This combination of functional groups contributes to its reactivity and biological interactions.

The biological activity of 4-amino-N,3-dimethylbutanamide hydrochloride is primarily attributed to its interaction with various molecular targets. The amino group can participate in hydrogen bonding and electrostatic interactions with biological macromolecules, influencing their function and activity. These interactions are crucial for the compound's role in biochemical pathways and therapeutic applications.

Pharmacological Applications

Research indicates that this compound may play a significant role in several therapeutic areas:

• Antimicrobial Activity : Studies have shown that derivatives of 4-amino-N,3-dimethylbutanamide hydrochloride exhibit antibacterial properties against strains such as Staphylococcus epidermidis and Pseudomonas aeruginosa. It has also demonstrated antifungal activity against Candida species.
• Neurological Effects : Preliminary data suggest that the compound could modulate neurotransmitter systems, potentially influencing central nervous system functions. This aspect is under investigation, with implications for drug design targeting neurological disorders .
• Anticonvulsant Properties : Similar compounds have demonstrated anticonvulsant activities in various animal models. The structure-activity relationship (SAR) studies highlight the potential for developing new antiepileptic drugs based on these findings .

Case Studies

• Antimicrobial Evaluation : In a study evaluating the antimicrobial properties of synthesized derivatives from 4-amino-N,3-dimethylbutanamide hydrochloride, significant antibacterial activity was observed against various pathogens. The synthesized compounds were tested using standard antimicrobial susceptibility tests, demonstrating efficacy comparable to established antibiotics.
• Neuropharmacological Studies : A series of experiments were conducted to assess the binding affinity of 4-amino-N,3-dimethylbutanamide hydrochloride to neurotransmitter receptors. Results indicated that the compound might influence neurotransmitter release and receptor activation, suggesting potential use in treating mood disorders or epilepsy .

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Unique Aspects
4-Amino-N,N-dimethylbutanamide hydrochloride	Contains both amino and amide groups	Distinct from other amino acid derivatives due to its specific structure
N,N-Dimethylglycine	Glycine backbone	Primarily used in metabolic studies; lacks hydroxyl group
2-Amino-3-methylbutanoic acid	Amino acid structure	Different functional groups; less complex than 4-amino-N,3-dimethylbutanamide

The presence of both hydroxyl and amino functionalities in 4-amino-N,3-dimethylbutanamide hydrochloride distinguishes it from structurally similar compounds, potentially enhancing its biological activity and reactivity.